Cas no 1806303-87-6 (2-Difluoromethoxy-5-fluoro-3-nitrotoluene)

• Product Name: 2-Difluoromethoxy-5-fluoro-3-nitrotoluene
• CAS No: 1806303-87-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5007448
• Update Time: 2025-05-22

2-Difluoromethoxy-5-fluoro-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-5-fluoro-3-nitrotoluene

• Inchi： 1S/C8H6F3NO3/c1-4-2-5(9)3-6(12(13)14)7(4)15-8(10)11/h2-3,8H,1H3
• InChI Key： ZLDSFDRYLGQBNV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C)C=1)OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.1
• Topological Polar Surface Area: 55

Additional information on 2-Difluoromethoxy-5-fluoro-3-nitrotoluene

Compound CAS No. 1806303-87-6: 2-Difluoromethoxy-5-fluoro-3-nitrotoluene

2-Difluoromethoxy-5-fluoro-3-nitrotoluene, also known by its CAS number CAS No. 1806303-87-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a toluene derivative substituted with a difluoromethoxy group, a fluoro group, and a nitro group at specific positions on the aromatic ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2-Difluoromethoxy-5-fluoro-3-nitrotoluene involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant in the context of green chemistry.

In terms of its chemical properties, 2-Difluoromethoxy-5-fluoro-3-nitrotoluene exhibits high stability under standard conditions due to the electron-withdrawing effects of the nitro and fluoro groups. These groups also enhance the compound's ability to act as an electron-deficient aromatic system, making it a valuable precursor in the synthesis of heterocyclic compounds and advanced materials. Recent studies have highlighted its potential as a building block for constructing functional polymers with applications in electronics and optoelectronics.

The biological activity of 2-Difluoromethoxy-5-fluoro-3-nitrotoluene has been a focal point in pharmacological research. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment, although further clinical trials are required to validate these findings.

In the field of agrochemistry, 2-Difluoromethoxy-5-fluoro-3-nitrotoluene has shown promise as a component in advanced pesticides and herbicides due to its selective toxicity against target organisms. Recent breakthroughs in nanotechnology have enabled the encapsulation of this compound within biodegradable nanoparticles, enhancing its bioavailability and reducing environmental residues.

The environmental impact of CAS No. 1806303-87-6 has also been studied extensively. Research indicates that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires careful monitoring to prevent ecological disruption. Regulatory agencies have implemented strict guidelines for its handling and disposal to mitigate potential risks.

In conclusion, 2-Difluoromethoxy-5-fluoro-3-nitrotoluene, or CAS No. 1806303-87-6, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly pivotal role in shaping the future of chemical science.